N-cyclopropyl-2-(2-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide

• IUPAC Name: N-cyclopropyl-2-[2-[2-(furan-2-ylmethylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C16H18N4O4S/c21-13(18-10-3-4-10)6-11-7-14(22)20-16(19-11)25-9-15(23)17-8-12-2-1-5-24-12/h1-2,5,7,10H,3-4,6,8-9H2,(H,17,23)(H,18,21)(H,19,20,22)
• InChI Key: KLOHNDGNFZMXAS-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)CC2=CC(=O)NC(=N2)SCC(=O)NCC3=CC=CO3
• Molecular Formula: C16H18N4O4S
• Molecular Weight: 362.4 g/mol

Description

N-cyclopropyl-2-(2-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide is a useful research compound. Its molecular formula is C16H18N4O4S and its molecular weight is 362.4. The purity is usually 95%.
BenchChem offers high-quality N-cyclopropyl-2-(2-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclopropyl-2-(2-((2-((furan-2-ylmethyl)amino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-4-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities

• Research on similar compounds has demonstrated their utility in the synthesis of potential histamine H2 receptor antagonists, highlighting the significance of furan derivatives in medicinal chemistry for developing drugs that inhibit gastric acid secretion and have potent activities comparable to known drugs like cimetidine (Yanagisawa, Hirata, & Ishii, 1984).
• Another study on the synthesis of compounds from the pyrimidine series based on reactions with N,N-binucleophilic reagents illustrates the versatility of furan-2-ylmethyl derivatives in constructing molecules with pyridine and pyridazine fragments, which are analogues to nitrogen-containing bases in the pyrimidine series, demonstrating their potential for biological activity (Aniskova, Grinev, & Yegorova, 2017).
• Research on dicarboxylic acid monoesters in β- and δ-lactam synthesis shows the application of similar compounds in generating medicinally important azetidinones, further emphasizing the role of such chemical structures in pharmaceutical synthesis (Ananeva et al., 2022).

Antimicrobial and Anticancer Activities

• Studies on the antimicrobial activity of Schiff bases of 2-amino-4-(4-chlorophenyl) –n-(3-furan-2-ylmethyl carboxamido) thiophenes and their synthesis via the Gewald reaction highlight the potential of furan-2-ylmethyl derivatives in developing compounds with significant antimicrobial properties (Arora, Saravanan, Mohan, & Bhattacharjee, 2013).
• The synthesis and anticancer activity of 2-Cyano-N-(furan-2-ylmethyl)-2-(4-oxo-3-arylthiazolidin-2-ylidene)acetamide derivatives provide evidence of the therapeutic potential of such compounds against cancer cell lines, demonstrating the importance of furan-2-ylmethyl derivatives in oncological research (Horishny, Arshad, & Matiychuk, 2021).